Cas no 91659-19-7 (2-Bromo-4-fluoro-5-hydroxybenzoic Acid)

• Product Name: 2-Bromo-4-fluoro-5-hydroxybenzoic Acid
• CAS No: 91659-19-7
• MF: C₇H₄BrFO₃
• MW: 235.007265090942
• MDL: MFCD21333206
• CID: 4315072
• Update Time: 2025-05-27

2-Bromo-4-fluoro-5-hydroxybenzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-bromo-4-fluoro-5-hydroxy-
• 2-Bromo-4-fluoro-5-hydroxybenzoic Acid

• MDL： MFCD21333206
• Inchi： 1S/C7H4BrFO3/c8-4-2-5(9)6(10)1-3(4)7(11)12/h1-2,10H,(H,11,12)
• InChI Key： NRRQMEMDKNSMOV-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(O)=C(F)C=C1Br

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives

Additional information on 2-Bromo-4-fluoro-5-hydroxybenzoic Acid

Benzoic Acid, 2-Bromo-4-Fluoro-5-Hydroxy: A Comprehensive Overview

Benzoic acid, 2-bromo-4-fluoro-5-hydroxy, also known by its CAS number 91659-19-7, is a chemically synthesized compound with a unique structure that combines bromine, fluorine, and hydroxyl groups on a benzoic acid backbone. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The presence of multiple functional groups makes it a versatile molecule with diverse reactivity and biological activity.

The synthesis of benzoic acid, 2-bromo-4-fluoro-5-hydroxy involves a series of multi-step reactions, often starting from benzene derivatives. Researchers have explored various methodologies to optimize the synthesis process, ensuring high yields and purity. Recent advancements in catalytic chemistry have enabled the use of more efficient catalysts, such as palladium-based catalysts, to facilitate key transformations in the synthesis pathway. These improvements have not only enhanced the scalability of the process but also reduced environmental impact.

The chemical structure of this compound is characterized by a benzene ring with substituents at positions 2, 4, and 5. The bromine atom at position 2 imparts electrophilic aromatic substitution reactivity, while the fluorine atom at position 4 contributes to electronic effects that influence the molecule's stability and reactivity. The hydroxyl group at position 5 introduces hydrophilicity and can participate in hydrogen bonding interactions. This combination of functional groups makes the compound highly versatile for further chemical modifications.

In terms of biological activity, benzoic acid, 2-bromo-4-fluoro-5-hydroxy has shown promising results in preliminary studies as a potential lead compound for drug development. Researchers have investigated its ability to inhibit specific enzymes and receptors involved in various disease pathways. For instance, recent studies suggest that this compound may exhibit anti-inflammatory properties by modulating key signaling pathways. Additionally, its fluorinated nature could enhance pharmacokinetic properties such as bioavailability and metabolic stability.

The application of benzoic acid, 2-bromo-4-fluoro-5-hydroxy extends beyond pharmaceuticals. In agrochemical research, it has been explored as a potential precursor for herbicides and fungicides due to its ability to interact with plant enzymes. Furthermore, its unique electronic properties make it a candidate for use in organic electronics and optoelectronic materials.

Recent advancements in computational chemistry have provided deeper insights into the molecular properties of this compound. Quantum mechanical calculations have been employed to study its electronic structure and reactivity patterns. These studies have revealed that the bromine and fluorine substituents significantly influence the molecule's electron distribution, which is critical for understanding its reactivity in different chemical environments.

In conclusion, benzoic acid, 2-bromo-4-fluoro-5-hydroxy is a multifaceted compound with a wide range of potential applications. Its unique chemical structure and functional groups make it an attractive candidate for further research and development across various scientific disciplines. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play a significant role in advancing modern chemistry and related fields.